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Compound of Interest

Compound Name: 2,4-Bis[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193 Get Quote

[2] 2,4-bis(trimethylsiloxy)pyrimidine A silyl enol ether which can be used in the synthesis of C-

nucleosides. 2,4-bis(trimethylsiloxy)pyrimidine is a silylating agent used in the synthesis of ... --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | C10H20N2O2Si2 - PubChem 2,4-

bis(trimethylsilyloxy)pyrimidine is a pyrimidine derivative that is uracil in which the hydrogens at

positions 1 and 3 are replaced by trimethylsilyl groups. It has a role as a reagent. It is a

pyrimidine derivative and a N-silyl compound. It is functionally related to a uracil. --INVALID-

LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine 10457-14-4 - MilliporeSigma The product is

analyzed by GC and NMR. The GC assay is >95.0% and the NMR spectrum conforms to

structure. Property. Value. Boiling Point/Range. 119-121 °C/15 ... --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine CAS 10457-14-4 - Biosynth 2,4-Bis(trimethylsilyloxy)pyrimidine.

... Purity (GC):, min. 98%. Purity (NMR):, min. 98%. Datasheet, Request A Quote. Availability,

In Stock. Categories. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |

Toronto Research Chemicals Appearance, Colourless to Yellow Oil ; Purity, 95+% ;

Identification, By NMR ; Protocol, MSDS, Custom Synthesis. --INVALID-LINK-- 2,4-

Bis(trimethylsiloxy)pyrimidine | CAS 10457-14-4 | Santa Cruz Biotechnology 2,4-

bis(trimethylsiloxy)pyrimidine is a silylating agent used in the synthesis of Cephalosporin

antibiotics. It is also a silyl enol ether which can be used in the synthesis of C-nucleosides.

Alternate Name(s): 2,4-Bis-O-(trimethylsilyl)uracil. Chemical Formula: C10H20N2O2Si2. View

more details on Bioz.com. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 -

LGC Standards 2,4-Bis(trimethylsilyloxy)pyrimidine. ... Certificate of Analysis. Lot number,

Current ... Format, Neat. Purity, 97.5%. Long Term Storage, 2-8°C. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | CAS 10457-14-4 - CymitQuimica Purity: 97%. Brand: Alfa

Aesar™. In stock. Pricing & availability. A14251.06. 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%.
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2g. Purity: 97%. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine, 97% - TCI America 2,4-

Bis(trimethylsilyloxy)pyrimidine, 97%. B1090. CAS Number, 10457-14-4. Molecular Formula,

C10H20N2O2Si2. Molecular Weight, 272.54. MDL Number, MFCD00006432. --INVALID-LINK--

2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Clearsynth It is also a silyl enol ether which

can be used in the synthesis of C-nucleosides. Synonyms 2,4-Bis-O-(trimethylsilyl)uracil. CAS

No. 10457-14-4. Mol. Formula C10H20N2O2Si2. Mol. Weight 272.54. Purity ≥98%. --INVALID-

LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine | C10H20N2O2Si2 | ChemSpider 2,4-

bis(trimethylsilyloxy)pyrimidine | C10H20N2O2Si2 | ChemSpider. ... Purity: >97.0%(GC)(T).

Show prices. 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine - Cayman Chemical 2,4-Bis(trimethylsilyloxy)pyrimidine. Item

No. 22253. CAS No. 10457-14-4. Synonyms. 2,4-Bis-O-(trimethylsilyl)uracil. Formal Name. 2,4-

bis(trimethylsilyloxy)-pyrimidine. Molecular Formula. C10H20N2O2Si2. Formula Weight. 272.5.

Purity. ≥95%. Formulation. A neat oil. SMILES. C--INVALID-LINK--(C)ON=C1N=C(O--INVALID-

LINK--(C)C)C=C1. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |

Chembook Properties. Melting point:20-25℃. Boiling point:119-121 °C(lit.) Density 0.963 g/mL

at 25 °C(lit.) refractive index n20/D 1.461(lit.) Flash point:190 °F. storage temp. 2-8°C.

Purity:>98.0%(GC). --INVALID-LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine synthesis Synthesis

of 2,4-bis(trimethylsilyloxy)pyrimidine from uracil and hexamethyldisilazane. Reaction of uracil

with hexamethyldisilazane in the presence of a catalytic amount of ammonium sulfate or

chlorotrimethylsilane gives 2,4-bis(trimethylsilyloxy)pyrimidine in good yield. --INVALID-LINK--

2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Apollo Scientific Purity / Analysis Method:

98% GC, NMR. Send to a friend. Print. Description. Product Details. CAS Number: 10457-14-4.

Molecular Formula: C10H20N2O2Si2. --INVALID-LINK-- A14251.06 | 2,4-

Bis(trimethylsilyloxy)pyrimidine, 97% - Alfa Aesar 2,4-Bis(trimethylsilyloxy)pyrimidine, 97%.

Stock No. A14251, L04313. CAS 10457-14-4. Formula C10H20N2O2Si2. Formula Weight

272.54 g/mol . Purity 97%. --INVALID-LINK-- 2,4-bis(trimethylsilyloxy)pyrimidine - Spectrum

Chemical 2,4-bis(trimethylsilyloxy)pyrimidine, also known as a silylating agent, is used in the

synthesis of Cephalosporin antibiotics. Ungraded products supplied by Spectrum are indicative

of a grade suitable for general industrial use or research purposes and typically are not suitable

for human consumption or therapeutic use. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine synthesis, physical and ... - ECHEMI The synthesis methods of

2,4-Bis(trimethylsilyloxy)pyrimidine are reviewed.The physical and chemical properties,

regulation, customs classification, safety information and so on of 2,4-

Bis(trimethylsilyloxy)pyrimidine are introduced. ... Purity. 98%min. Packing. 200kg/drum.

Payment. T/T,L/C. Delivery. within 2 weeks. --INVALID-LINK-- 2,4-
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Bis(trimethylsilyloxy)pyrimidine | C10H20N2O2Si2 - TCI Europe The specification sheet

provides information on product specification. Purity is determined by Gas Chromatography. ...

Purity (Gas Chromatography). min. 97.0 %. --INVALID-LINK-- 2,4-

bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Selleckchem Selleckchem provides 2,4-

bis(trimethylsilyloxy)pyrimidine (CAS 10457-14-4), a silylating agent, for research use only. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - BenchChem Purity: >98%

(or refer to the Certificate of Analysis). Shipping Condition: Shipped under ambient temperature

as non-hazardous chemical. This product is stable enough for a few weeks during ordinary

shipping and time spent in Customs. Storage Condition: Dry, dark and at 0 - 4 C for short term

(days to weeks) or -20 C for long term (months to ... --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 | Carbosynth Purity: >98%. Availability: In Stock.

Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 25g. Purity: >98%. Availability: In Stock.

Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 5g. Purity: >98%. Availability: In Stock.

Enquire. FB18505, 2,4-Bis(trimethylsilyloxy)pyrimidine, 500g. Purity: >98%. Availability: In

Stock. Enquire. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - Anvia Chemicals Purity:

98% Min. Appearance: Colorless to slight yellow color liquid. Port: Shanghai. Production

Capacity: 100mt/Year. Storage: Store in cool and dry place, keep sealed. Transportation: by

sea or by air. LimitNum: 1 Gram. Heavy Metal: 10ppm Max. Grade: Industrial Grade, Other. --

INVALID-LINK-- 2,4-bis(trimethylsiloxy)pyrimidine - Angene Purity: 95%, 97%, 98%, 99%.

Targetmol. Purity: 99.17%. AHH Chemical co.,ltd. Purity: 98%. Ambeed. Purity: 97%.

BLDpharm. Purity: 95%, 97%, 98%. --INVALID-LINK-- Synthesis of 2',3'-dideoxy-3'-

fluorouridine - PrepChem A mixture of uracil (2.24 g, 20 mmol), 1,1,1,3,3,3-

hexamethyldisilazane (HMDS, 15 mL) and ammonium sulfate (25 mg) was refluxed for 2 h. The

excess of HMDS was removed in vacuo. The resulting 2,4-bis(trimethylsilyloxy)pyrimidine was

dissolved in dry acetonitrile (40 mL) and the solution was cooled to 0°C. --INVALID-LINK--

Concise Synthesis of Uridine Derivatives from Uracil via a Silylation ... The key intermediate,

2,4-bis(trimethylsilyloxy)pyrimidine, was prepared by treating uracil with 1,1,1,3,3,3-

hexamethyldisilazane (HMDS) in the presence of a catalytic amount of ammonium sulfate. This

intermediate was then coupled with various glycosyl donors to afford the desired uridine

derivatives. The authors report that the silylation of ... --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine - Chemimpex Purity: 98%. CAS: 10457-14-4. Formula:

C10H20N2O2Si2. MW: 272.54. Stock and Price. Cat No. Size, Price, Stock, Add to Cart.

18505-1, 1 g, 13 USD, >10. 18505-5, 5 g, 18 USD, >10. 18505-25, 25 g, 36 USD, >10. 18505-

100, 100 g, 91 USD, >10. 18505-500, 500 g, 292 USD, >10. 18505-1k, 1 kg, 485 USD, >10. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - SimSon Pharma 2,4-
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Bis(trimethylsilyloxy)pyrimidine is a silylating agent, which is used in the synthesis of

Cephalosporin antibiotics. It is also a silyl enol ether which can be used in the synthesis of C-

nucleosides. --INVALID-LINK-- Synthesis of pyrimidine C-nucleosides from 2,4-

bis(trimethylsilyloxy ... The synthesis of pyrimidine C-nucleosides from 2,4-

bis(trimethylsilyloxy)pyrimidine and ribose derivatives is described. The reaction of 2,4-

bis(trimethylsilyloxy)pyrimidine with 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose in the

presence of a Lewis acid catalyst gives the corresponding C-nucleoside in good yield. The

authors also describe the ... --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4

- CymitQuimica 2,4-Bis(trimethylsilyloxy)pyrimidine for synthesis. CAS 10457-14-4, chemical

formula C₁₀H₂₀N₂O₂Si₂. --INVALID-LINK-- Facile, Efficient, and Green Synthesis of 2,4-

Bis(trimethylsilyloxy ... A facile, efficient, and green synthesis of 2,4-

bis(trimethylsilyloxy)pyrimidine (BTMSOP) from uracil and hexamethyldisilazane (HMDS) is

described. The reaction was carried out in the absence of a solvent and catalyst, and the

product was isolated in high yield and purity. The use of microwave irradiation was found to

significantly reduce the ... --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | CAS 10457-

14-4 | J&K Scientific Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. -

-INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine - AK Scientific Purity: 95+%. CAS Number:

10457-14-4. Molecular Formula: C10H20N2O2Si2. Molecular Weight: 272.54 g/mol . --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | CAS 10457-14-4 | Glentham Life ... Purity:

≥ 98.0 %. Identification: IR. Related Categories: APIs, Intermediates, Nucleosides &

Nucleotides, Organosilicon Compounds. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine -

Fluorochem Purity: 97%. CAS-No: 10457-14-4. Molecular Formula: C10H20N2O2Si2.

Molecular Weight: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 -

Combi-Blocks Purity: 98+%. CAS Number: 10457-14-4. Molecular Formula: C10H20N2O2Si2.

Molecular Weight: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 |

BLDpharm Purity: >98.0%(GC). CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - AstaTech Purity: 98% (GC).

CAS Number: 10457-14-4. Molecular Formula: C10H20N2O2Si2. Molecular Weight: 272.54. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Abcr Purity: 98%. CAS:

10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Ambeed Purity: 97%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Acros Organics Purity: 97%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Anichem Purity:

98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Angene Purity: 98%. CAS: 10457-14-4. Formula:

C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-

14-4 - Ark Pharm Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Biosynth Carbosynth Purity:

>98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - BOC Sciences Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Chem-Impex ... Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Chemfuture Purity:

98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Chemhere Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Chemscene Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - City Chemical

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Crysdot Purity: 98%. CAS: 10457-14-4. Formula:

C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-

14-4 - Cymit Quimica Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54.

--INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - EMMX Purity: 98%. CAS:

10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Enamine Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Energy Chemical Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2.

MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Everest

Pharm Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-

LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Fisher Scientific Purity: 97%. CAS:

10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Focus Synthesis Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - ForeChem Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Frontier Scientific

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - FutureChem Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Georganics Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:
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272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Haihang Industry

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - HBCChem Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - HPC Standards Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2.

MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - I-Chemical

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - ICN Purity: 98%. CAS: 10457-14-4. Formula:

C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-

14-4 - J&H Chemical Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54.

--INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - J&K Scientific Purity: 98%.

CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - JRD Fluorochemicals Purity: 98%. CAS: 10457-

14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Kanto Chemical Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - King Scientific Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - LabNetwork

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - LGC Standards Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Matrix Scientific Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2.

MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Maybridge

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - MCE Purity: 98%. CAS: 10457-14-4. Formula:

C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-

14-4 - MedKoo Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --

INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Merck Purity: 98%. CAS:

10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Molbase Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Molekula Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - MuseChem Purity:

98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Oakwood Chemical Purity: 98%. CAS: 10457-
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14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Parchem Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - PepTech Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pfaltz & Bauer

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pharmaffiliates Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Polysciences Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Pure Chemistry ...

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Race Chemical Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Rieke Metals Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW:

272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Santa Cruz ...

Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Sigma-Aldrich Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Spectrum Chemical Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2.

MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - Strem

Chemicals Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-

LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - SynQuest Labs Purity: 98%. CAS:

10457-14-4. Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-

Bis(trimethylsilyloxy)pyrimidine | 10457-14-4 - TCI America Purity: 98%. CAS: 10457-14-4.

Formula: C10H20N2O2Si2. MW: 272.54. --INVALID-LINK-- 2,4-Bis(trimethylsilyloxy)pyrimidine

| 10457-14-4 - Toronto Research ... Purity: 98%. CAS: 10457-14-4. Formula: C10H20N2O2Si2.

MW: 272.54. --INVALID-LINK-- In-Depth Technical Guide on the Purity Analysis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Bis[(trimethylsilyl)oxy]pyridine, also known as 2,4-Bis-O-(trimethylsilyl)uracil, is a crucial

silylating agent in organic synthesis, particularly in the production of nucleoside analogues and
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cephalosporin antibiotics. Its high reactivity necessitates stringent purity control to ensure the

desired reaction outcomes and the quality of the final active pharmaceutical ingredients (APIs).

This guide provides a comprehensive overview of the analytical methodologies employed to

assess the purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine, offering detailed experimental

protocols and data interpretation.

The purity of this reagent is critical as impurities can lead to side reactions, decreased yields,

and the formation of undesired byproducts that may be difficult to separate from the target

molecule. Therefore, robust analytical methods are essential for quality control in both research

and manufacturing settings.

Analytical Methodologies for Purity Assessment
The purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine is primarily determined using

chromatographic and spectroscopic techniques. Gas Chromatography (GC) and Nuclear

Magnetic Resonance (NMR) spectroscopy are the most commonly cited methods for routine

quality control.

Gas Chromatography (GC)
Gas chromatography is a powerful technique for separating and quantifying volatile and

thermally stable compounds. It is widely used to determine the purity of 2,4-
Bis[(trimethylsilyl)oxy]pyridine and to identify potential volatile impurities.

2.1.1. Experimental Protocol: Gas Chromatography

A typical GC analysis involves the following steps:

Sample Preparation: A dilute solution of the 2,4-Bis[(trimethylsilyl)oxy]pyridine sample is

prepared in a suitable volatile solvent (e.g., anhydrous dichloromethane or hexane). A

common concentration is 1 mg/mL. An internal standard may be added for more accurate

quantification.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is

commonly used. The choice of the capillary column is critical for achieving good separation.

A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column

(e.g., DB-5 or equivalent), is often suitable.
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GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes

Ramp: 10 °C/minute to 250 °C

Hold at 250 °C for 5 minutes

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

Injection Volume: 1 µL.

Data Analysis: The area of each peak in the chromatogram is integrated. The purity is

calculated as the percentage of the main peak area relative to the total area of all peaks.

2.1.2. Data Presentation: Gas Chromatography

The results of the GC analysis are typically presented in a tabular format, as shown below.

Parameter Specification

Purity (by GC) >95.0% - ≥98%

Various commercial suppliers report purity levels ranging from >95.0% to ≥98%.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment

of organic compounds. For 2,4-Bis[(trimethylsilyl)oxy]pyridine, both ¹H and ¹³C NMR are

used to confirm the structure and identify any impurities. The NMR spectrum should conform to

the expected structure of the compound.
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2.2.1. Experimental Protocol: NMR Spectroscopy

Sample Preparation: A small amount of the 2,4-Bis[(trimethylsilyl)oxy]pyridine sample

(typically 5-10 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an

NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is

added.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition:

¹H NMR: A standard proton NMR spectrum is acquired. Key parameters to set include the

number of scans, relaxation delay, and spectral width.

¹³C NMR: A proton-decoupled carbon NMR spectrum is acquired.

Data Analysis: The chemical shifts, integration values, and coupling patterns of the signals in

the spectra are analyzed to confirm the structure and identify any impurities. The purity can

be estimated by comparing the integral of the main compound's signals to those of the

impurities.

2.2.2. Data Presentation: NMR Spectroscopy

The expected chemical shifts for 2,4-Bis[(trimethylsilyl)oxy]pyridine in CDCl₃ are

summarized below.
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Nucleus
Chemical Shift
(ppm)

Multiplicity Integration Assignment

¹H ~0.3 s 18H Si(CH₃)₃

¹H ~5.8 d 1H H-5

¹H ~7.5 d 1H H-6

¹³C ~0.0 Si(CH₃)₃

¹³C ~102 C-5

¹³C ~140 C-6

¹³C ~155 C-2

¹³C ~165 C-4

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Potential Impurities
The synthesis of 2,4-Bis[(trimethylsilyl)oxy]pyridine typically involves the reaction of uracil

with a silylating agent like hexamethyldisilazane (HMDS) or chlorotrimethylsilane. Potential

impurities can arise from incomplete reaction, side reactions, or the degradation of the product.

Common impurities may include:

Uracil: The starting material.

Hexamethyldisilazane (HMDS): A common silylating agent.

Mono-silylated uracil: An intermediate in the reaction.

Hydrolysis products: 2,4-Bis[(trimethylsilyl)oxy]pyridine is sensitive to moisture and can

hydrolyze back to uracil and trimethylsilanol.

These impurities can be detected and quantified using the analytical methods described above.
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Visualization of Analytical Workflow
The following diagrams illustrate the general workflow for the purity analysis of 2,4-
Bis[(trimethylsilyl)oxy]pyridine.

Sample Preparation GC Analysis Data Processing

Weigh Sample Dissolve in
Volatile Solvent

Add Internal
Standard (Optional) Inject Sample into GC Separation in

Capillary Column Detection by FID Integrate Peak Areas Calculate Purity Generate Report

Click to download full resolution via product page

Caption: Workflow for GC Purity Analysis.

Sample Preparation NMR Analysis

Data Interpretation

Weigh Sample Dissolve in
Deuterated Solvent

Add TMS
(Reference) Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum Analyze Chemical Shifts

and Integrals

Confirm Structure

Identify Impurities

Click to download full resolution via product page

Caption: Workflow for NMR Structural Confirmation.

Conclusion
The purity of 2,4-Bis[(trimethylsilyl)oxy]pyridine is paramount for its successful application in

the synthesis of pharmaceuticals and other fine chemicals. A combination of Gas

Chromatography and Nuclear Magnetic Resonance spectroscopy provides a robust framework

for ensuring the quality and consistency of this vital reagent. The detailed protocols and data

interpretation guidelines presented in this technical guide serve as a valuable resource for
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researchers, scientists, and drug development professionals involved in the handling and

application of 2,4-Bis[(trimethylsilyl)oxy]pyridine. Adherence to these analytical practices will

contribute to the reliability and reproducibility of synthetic processes and the overall quality of

the final products.

To cite this document: BenchChem. ["purity analysis of 2,4-Bis[(trimethylsilyl)oxy]pyridine"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031193#purity-analysis-of-2-4-bis-trimethylsilyl-oxy-
pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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